Cas no 1779920-31-8 ([3-(Methoxymethyl)azetidin-3-yl]methanamine)

• Product Name: [3-(Methoxymethyl)azetidin-3-yl]methanamine
• CAS No: 1779920-31-8
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6518070
• PubChem ID: 105427529
• Update Time: 2025-09-27

[3-(Methoxymethyl)azetidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1779920-31-8
• EN300-7317319
• [3-(methoxymethyl)azetidin-3-yl]methanamine
• [3-(Methoxymethyl)azetidin-3-yl]methanamine

• Inchi： 1S/C6H14N2O/c1-9-5-6(2-7)3-8-4-6/h8H,2-5,7H2,1H3
• InChI Key： BSEVLCOMQGZTLH-UHFFFAOYSA-N
• SMILES： O(C)CC1(CN)CNC1

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on [3-(Methoxymethyl)azetidin-3-yl]methanamine

Comprehensive Overview of [3-(Methoxymethyl)azetidin-3-yl]methanamine (CAS No. 1779920-31-8)

[3-(Methoxymethyl)azetidin-3-yl]methanamine (CAS No. 1779920-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This azetidine derivative features a methoxymethyl group and a methanamine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its balanced lipophilicity and hydrogen-bonding capacity.

The compound’s CAS number 1779920-31-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in chemical synthesis workflows. Its molecular framework is often explored in the context of central nervous system (CNS) drug development, where azetidine rings are known to enhance blood-brain barrier permeability. Recent studies highlight its utility in designing small-molecule inhibitors and modulators targeting GPCRs (G-protein-coupled receptors), a hot topic in precision medicine.

From an industrial perspective, [3-(Methoxymethyl)azetidin-3-yl]methanamine aligns with the growing demand for high-value intermediates in custom synthesis. Its scalable production via catalytic amination or reductive alkylation methods is frequently discussed in process chemistry forums. Additionally, its stability under ambient conditions makes it a practical choice for laboratory-scale experiments and pilot-scale manufacturing.

Environmental and safety considerations are also paramount. The compound’s low ecotoxicity profile and compliance with green chemistry principles resonate with the industry’s shift toward sustainable synthesis. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, addressing the quality control concerns prevalent in pharmaceutical outsourcing.

In summary, [3-(Methoxymethyl)azetidin-3-yl]methanamine (CAS No. 1779920-31-8) represents a convergence of structural innovation and practical utility. Its role in advancing drug discovery pipelines and material science underscores its relevance in contemporary research, while its synthetic accessibility positions it as a staple in modern chemical libraries.